Cas no 471-80-7 (Steviol)

Steviol Properties

Names and Identifiers

• Stevioside
• (14-alpha)-13-hydroxykaur-16-en-18-oicacid
• (14-alpha)-kaur-16-en-18-oicaci
• 13-hydroxy-kaur-16-en-18-oicaci
• HYDROXYDEHYDROSTEVIC ACID
• 13-HYDROXYKAUR-16-EN-18-OIC ACID
• STEVIOL
• 1H-2,10a-Ethanophenanthrene
• (4alpha)-13-Hydroxykaur-16-en-18-oic acid
• (4R)-13-Hydroxykaur-16-en-18-oic acid
• STEVIOL(P) PrintBack
• Steviol hydrate
• (4α)-13-Hydroxykaur-16-en-18-oic acid
• ent-13-Hydroxykauran-16-en-19-oic acid
• NSC 226902
• (1S,4S,5R,9S,10R)-13-Hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-ca
• Steviol
• NS00124653
• 471-80-7
• Tox21_501074
• Kaur-16-en-18-oic acid, 13-hydroxy-, (14-alpha)-
• (1R,4S,5R,9S,10R,13S)-13-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• NCGC00186036-01
• CCRIS 2588
• NCGC00186036-04
• MFCD00210558
• QFVOYBUQQBFCRH-VQSWZGCSSA-N
• Steviol, analytical standard
• s3272
• Kaur-16-en-18-oic acid, 13-hydroxy-, (4.alpha.)-
• (-)-Steviol
• (4alpha)-13-Hydroxykaur-16-en-18-oic acid hydrate
• CHEBI:145024
• Steviol (Hydroxydehydrostevic acid)
• CS-0018546
• Q426852
• AKOS037514919
• (4R,4aS,6aR,9S,11aR,11bS)-9-hydroxy-4,11b-dimethyl-8-methylenetetradecahydro-6a,9-methanocyclohepta[a]naphthalene-4-carboxylic acid
• NSC-226902
• UNII-4741LYX6RT
• MFCD20441965
• STEVIOSIDE AGLYCON
• 13-Hydroxykaurenoic acid
• (14-alpha)-13-Hydroxykaur-16-en-18-oic acid
• SCHEMBL28608
• BDBM50480263
• ent-13-Hydroxy-kauran-16-en-19-oic acid
• 4741LYX6RT
• LP01074
• C20212
• SDCCGSBI-0633785.P001
• REBAUDIOSIDES AGLYCON
• Kaur-16-en-18-oic acid, 13-hydroxy-, (4alpha)-
• STEVIOL [MI]
• CCG-222378
• CHEMBL463996
• 13alpha-hydroxy-5beta,8alpha,9beta,10alpha-kaur-16-en-18-oic acid
• NCGC00261759-01
• HMS3263G10
• DTXSID50897427
• HY-N2057
• (4.ALPHA.)-13-HYDROXYKAUR-16-EN-18-OIC ACID
• 13-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.0^{1,10}.0^{4,9}]hexadecane-5-carboxylic acid
• Kaur-16-en-18-oic acid, 13-hydroxy-, (4alpha )-
• QFVOYBUQQBFCRH-UHFFFAOYSA-N
• NSC226902
• Kaur-16-en-18-oic acid, (4.alpha.)-
• 13-Hydroxy-Kaur-16-en-18-oic acid
• 13-hydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• KAUR-16-EN-18-OIC ACID, 13-HYDROXY-
• AKOS015896783
• CHEBI:177709
• SCHEMBL149234
• steviol
• (14-alpha)-13-Hydroxykaur-16-en-18-Oate
• DTXCID401326770
• (14-a)-13-Hydroxykaur-16-en-18-Oic acid
• (4R,4aS,6aR,9S,11aR,11bS)-9-Hydroxy-4,11b-dimethyl-8-methylidenetetradecahydro-6a,9-methanocyclohepta[a]naphthalene-4-carboxylic acid
• (1R,4S,5R,9S,10R,13S)-13-hydroxy-5,9-dimethyl-14-methylidenetetracyclo(11.2.1.01,10.04,9)hexadecane-5-carboxylic acid
• Kaur-16-en-18-oic acid, 13-hydroxy-, (4alpha)-(9CI)
• steviol, (+,-)-isomer
• 29584-19-8
• (14-a)-13-Hydroxykaur-16-en-18-Oate
• Hydroxydehydrostevate
• (4R,4aS,6aR,9S,11aR,11bS)-9-Hydroxy-4,11b-dimethyl-8-methylidenetetradecahydro-6a,9-methanocyclohepta(a)naphthalene-4-carboxylic acid
• DA-58111
• (14alpha)-13-hydroxykaur-16-en-18-oic-acid
• Kaur-16-en-18-oic acid, 13-hydroxy-, (14-alpha)-(9CI)
• +Expand

• MDL： MFCD00210558
• InChIKey： QFVOYBUQQBFCRH-JBZGPDINSA-N
• Inchi： 1S/C20H30O3/c1-13-11-19-9-5-14-17(2,7-4-8-18(14,3)16(21)22)15(19)6-10-20(13,23)12-19/h14-15,23H,1,4-12H2,2-3H3,(H,21,22)/t14-,15-,17+,18+,19-,20?/m0/s1
• SMILES： O([H])C12C(=C([H])[H])C([H])([H])[C@@]3(C([H])([H])C([H])([H])[C@]4([H])[C@@](C(=O)O[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])[C@]3([H])C([H])([H])C1([H])[H])C2([H])[H]

Computed Properties

• Exact Mass: 318.219495g/mol
• Surface Charge: 0
• XLogP3: 3.8
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 318.219495g/mol
• Monoisotopic Mass: 318.219495g/mol
• Topological Polar Surface Area: 57.5Ų
• Heavy Atom Count: 23
• Complexity: 583
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 318.4

Experimental Properties

• LogP: 4.15500
• PSA: 57.53000
• Boiling Point: 464.5℃ at 760 mmHg
• Melting Point: 215°
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 248.8±25.2 °C
• FEMA: 2465
• Solubility: DMSO: >10mg/mL
• Color/Form: Powder
• Specific Rotation: D -94.7°
• Density: 1.2±0.1 g/cm3